Cas no 1692663-74-3 (2-(2-Fluoro-4,6-dimethylphenyl)propanoic acid)

• Product Name: 2-(2-Fluoro-4,6-dimethylphenyl)propanoic acid
• CAS No: 1692663-74-3
• MF: C₁₁H₁₃FO₂
• MW: 196.218127012253
• CID: 5694267
• PubChem ID: 84773931
• Update Time: 2025-06-13

2-(2-Fluoro-4,6-dimethylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1692663-74-3
• 2-(2-fluoro-4,6-dimethylphenyl)propanoicacid
• EN300-1137966
• 2-(2-fluoro-4,6-dimethylphenyl)propanoic acid
• Benzeneacetic acid, 2-fluoro-α,4,6-trimethyl-
• 2-(2-Fluoro-4,6-dimethylphenyl)propanoic acid

• Inchi： 1S/C11H13FO2/c1-6-4-7(2)10(9(12)5-6)8(3)11(13)14/h4-5,8H,1-3H3,(H,13,14)
• InChI Key： KLBRWHMREHXMSY-UHFFFAOYSA-N
• SMILES： FC1=CC(C)=CC(C)=C1C(C(=O)O)C

Computed Properties

• Exact Mass: 196.08995782g/mol
• Monoisotopic Mass: 196.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.148±0.06 g/cm3(Predicted)
• Boiling Point: 295.3±35.0 °C(Predicted)
• pka: 4.17±0.15(Predicted)

Additional information on 2-(2-Fluoro-4,6-dimethylphenyl)propanoic acid

Recent Advances in the Study of 2-(2-Fluoro-4,6-dimethylphenyl)propanoic acid (CAS: 1692663-74-3)

The compound 2-(2-Fluoro-4,6-dimethylphenyl)propanoic acid (CAS: 1692663-74-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorinated and dimethyl-substituted phenylpropanoic acid structure, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a compound of interest for drug development and biomedical research.

One of the key areas of investigation has been the anti-inflammatory and analgesic properties of 2-(2-Fluoro-4,6-dimethylphenyl)propanoic acid. Preliminary in vitro and in vivo studies suggest that this compound exhibits significant inhibitory effects on cyclooxygenase (COX) enzymes, particularly COX-2, which is implicated in inflammatory processes. Researchers have compared its efficacy to that of traditional nonsteroidal anti-inflammatory drugs (NSAIDs), noting its enhanced selectivity and reduced gastrointestinal side effects. These findings position it as a potential candidate for the development of novel anti-inflammatory agents.

In addition to its anti-inflammatory properties, recent research has explored the compound's role in cancer therapy. Studies have demonstrated that 2-(2-Fluoro-4,6-dimethylphenyl)propanoic acid can induce apoptosis in certain cancer cell lines, particularly those associated with solid tumors. The mechanism appears to involve the modulation of key signaling pathways, including the NF-κB and MAPK pathways. These insights have spurred further investigations into its potential as an adjunct therapy in oncology, with a focus on optimizing its pharmacokinetic profile and bioavailability.

The synthetic chemistry of 2-(2-Fluoro-4,6-dimethylphenyl)propanoic acid has also been a focal point of recent studies. Researchers have developed novel synthetic routes to improve yield and purity, leveraging advanced techniques such as asymmetric catalysis and flow chemistry. These advancements not only facilitate the large-scale production of the compound but also enable the exploration of structural analogs with enhanced therapeutic properties. The CAS number 1692663-74-3 has become a critical identifier in these synthetic studies, ensuring reproducibility and standardization across research efforts.

Despite these promising developments, challenges remain in the clinical translation of 2-(2-Fluoro-4,6-dimethylphenyl)propanoic acid. Issues such as metabolic stability, toxicity profiles, and formulation optimization require further investigation. Ongoing preclinical studies aim to address these gaps, with a particular emphasis on in vivo safety and efficacy assessments. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the progression of this compound into clinical trials.

In conclusion, 2-(2-Fluoro-4,6-dimethylphenyl)propanoic acid (CAS: 1692663-74-3) represents a compelling area of research in chemical biology and drug discovery. Its dual potential as an anti-inflammatory agent and an anticancer therapeutic underscores its versatility. As synthetic methodologies advance and mechanistic insights deepen, this compound is poised to make significant contributions to the development of next-generation pharmaceuticals. Future research should prioritize translational studies to bridge the gap between laboratory findings and clinical applications.